Cas no 124004-74-6 (2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol)

• Product Name: 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol
• CAS No: 124004-74-6
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD16067929
• CID: 2176147
• PubChem ID: 23233551
• Update Time: 2025-06-07

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2-fluoro-phenyl)-ethanol
• 2,2,2-trifluoro-1-(2-fluorophenyl)ethanol
• PTVUXYXOBKWMNP-UHFFFAOYSA-N
• CS-0443224
• 2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-ol
• ZEA00474
• 124004-74-6
• 2-Fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• AS-41518
• SCHEMBL14322064
• SY241787
• AKOS010909789
• MFCD16067929
• EN300-362978
• DTXSID20631335
• Benzenemethanol, 2-fluoro-alpha-(trifluoromethyl)-
• DB-226747
• 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol

• MDL： MFCD16067929
• Inchi： 1S/C8H6F4O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： PTVUXYXOBKWMNP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1F)O)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol: A Versatile Compound with Broad Applications in Medicinal Chemistry

2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol (CAS No. 124004-74-6) is a fluorinated compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential applications. This compound is characterized by its trifluoromethyl and fluorophenyl groups, which confer it with enhanced lipophilicity and metabolic stability, making it an attractive candidate for various pharmaceutical and chemical applications.

The molecular structure of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol consists of a trifluoromethyl group attached to an ethanol backbone, with a fluorine-substituted phenyl ring. This combination of functional groups imparts the compound with distinct chemical and physical properties. The trifluoromethyl group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The fluorine atom on the phenyl ring further enhances these properties by increasing the lipophilicity and reducing the polarity of the molecule.

In recent years, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to tailor the compound for specific therapeutic targets. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antiviral activities.

A notable example of its application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol-based compounds as inhibitors of viral replication. These compounds were found to be effective against a variety of viruses, including influenza and hepatitis C. The enhanced lipophilicity and metabolic stability provided by the trifluoromethyl and fluorophenyl groups were crucial in achieving high efficacy and low toxicity profiles.

Beyond antiviral applications, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol has also shown promise in the treatment of neurological disorders. A study published in Chemical Biology & Drug Design explored the use of this compound as a scaffold for designing small molecules that can cross the blood-brain barrier (BBB). The results indicated that derivatives of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol were able to effectively penetrate the BBB and exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The versatility of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol extends to its use as a chiral building block in asymmetric synthesis. The presence of multiple stereocenters allows for the preparation of enantiomerically pure compounds, which are essential in many pharmaceutical applications where enantiomeric purity is critical for efficacy and safety. Recent advances in catalytic asymmetric synthesis have enabled efficient and scalable methods for producing enantiomerically enriched derivatives of this compound.

In addition to its pharmaceutical applications, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol has found utility in other areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a solvent or reagent in various chemical reactions. For example, it has been used as a solvent in polymerization reactions to produce novel materials with enhanced thermal stability and mechanical strength.

The safety profile of 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol has also been extensively evaluated. Studies have shown that it exhibits low toxicity when used at appropriate concentrations. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed to ensure safe use.

In conclusion, 2,2,2-Trifluoro-1-(2-fluorophenyl)ethanol (CAS No. 124004-74-6) is a highly versatile compound with a wide range of applications in medicinal chemistry and beyond. Its unique combination of functional groups provides it with enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.